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Compound of Interest

Compound Name: 1-(2-Chloroethoxy)propane

CAS No.: 42149-74-6

Cat. No.: B1582243

Get Quote

For researchers and drug development professionals, the integrity of your work is paramount,

and this extends to the responsible management of all laboratory materials, including chemical

waste. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(2-
Chloroethoxy)propane, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The procedures outlined below are grounded in established safety

protocols and regulatory standards, providing a self-validating system for the management of

this hazardous chemical.

Understanding the Hazards: Why Proper Disposal is
Critical
1-(2-Chloroethoxy)propane is a flammable liquid that is also harmful if swallowed, inhaled, or

comes into contact with skin.[1] It is known to cause skin and serious eye irritation.[2] Due to

these hazardous properties, it is imperative that 1-(2-Chloroethoxy)propane is not disposed of

through standard laboratory drains or in regular waste streams. Improper disposal can lead to

fires, environmental contamination, and significant health risks.
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Under the Resource Conservation and Recovery Act (RCRA), flammable liquids are classified

as hazardous waste. Specifically, wastes are considered hazardous if they have a flashpoint

below 60°C (140°F), and are assigned the EPA waste code D001 for ignitability.[3][4][5]

Additionally, as a halogenated organic compound, it may fall under the F-list of hazardous

wastes from non-specific sources, such as F002, which includes spent halogenated solvents.

[6][7] This "cradle-to-grave" management means the generator of the waste is responsible for

its safe handling from initial use to final disposal.[7]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 1-(2-Chloroethoxy)propane for any purpose, including disposal, it is essential

to be equipped with the appropriate Personal Protective Equipment (PPE).

Essential PPE includes:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face

shield.[2]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[8] Always

inspect gloves for any signs of degradation before use.[2]

Body Protection: A flame-retardant lab coat or apron is necessary.[2] For larger quantities or

in case of a potential splash, chemical-resistant coveralls should be worn.

Respiratory Protection: All handling of 1-(2-Chloroethoxy)propane should be conducted in

a well-ventilated area, preferably within a certified chemical fume hood.[2]

Step-by-Step Disposal Protocol
The guiding principle for the disposal of 1-(2-Chloroethoxy)propane is that it must be

managed as a hazardous waste and transferred to a licensed environmental waste

management facility. Under no circumstances should in-laboratory chemical neutralization be

attempted by untrained personnel, as this can lead to dangerous reactions.

Step 1: Waste Collection and Segregation
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Dedicated Waste Container: Designate a specific, compatible container for the collection of

1-(2-Chloroethoxy)propane waste. This container should be made of a material that will not

react with the chemical, such as glass or a suitable plastic.

Avoid Mixing Wastes: Do not mix 1-(2-Chloroethoxy)propane with other waste streams,

particularly incompatible chemicals. Chlorinated solvents should be kept separate from other

solvents to prevent violent reactions.[9]

Step 2: Container Labeling
Proper labeling is a critical component of hazardous waste management. The label on your 1-
(2-Chloroethoxy)propane waste container must include the following information:

The words "Hazardous Waste"

The full chemical name: "1-(2-Chloroethoxy)propane"

The specific hazards: "Flammable Liquid," "Toxic"

The appropriate EPA waste codes: D001 and potentially an applicable F-code (e.g., F002).

An accumulation start date (the date the first drop of waste is added to the container).

Step 3: Safe Storage of Waste
Location: Store the waste container in a designated satellite accumulation area (SAA) within

the laboratory. This area should be away from ignition sources, heat, and direct sunlight.[10]

Containment: The container must be kept tightly closed except when adding waste.[2] It is

also best practice to store the container within secondary containment, such as a chemical-

resistant tray, to contain any potential leaks.

Peroxide Formation: While many ethers are known to form explosive peroxides over time,

the tendency for 1-(2-Chloroethoxy)propane to do so is not as well-documented as for

other ethers like diethyl ether.[1][11][12] However, as a precautionary measure, it is

advisable to date the container upon receipt and opening and to dispose of the waste in a

timely manner.[10]
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Step 4: Arranging for Disposal
Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS

department will have established procedures for the pickup and disposal of hazardous

waste. They will be able to provide you with the necessary paperwork and schedule a

collection.

Licensed Waste Hauler: The EHS office will have contracts with licensed hazardous waste

management companies that are permitted to transport and dispose of flammable and

halogenated chemical waste in accordance with all federal, state, and local regulations.

Emergency Procedures for Spills
In the event of a spill of 1-(2-Chloroethoxy)propane, immediate and appropriate action is

crucial to mitigate risks.

Minor Spills (less than 1 liter and contained within a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent

materials.

Once absorbed, carefully collect the material into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, followed by soap and water.

All materials used for cleanup must also be disposed of as hazardous waste.

Major Spills (greater than 1 liter or outside of a fume hood):

Evacuate the laboratory immediately.

If possible and safe to do so, shut off any potential ignition sources.

From a safe location, contact your institution's emergency response team or local fire

department by dialing 911.[13]
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Provide them with the name of the chemical, the approximate quantity spilled, and the

location.

Do not re-enter the area until it has been declared safe by trained emergency responders.

Data Summary Table
Parameter Information Source

Chemical Name 1-(2-Chloroethoxy)propane [2]

CAS Number 42149-74-6 [14]

Hazards

Flammable liquid, Harmful if

swallowed, in contact with skin,

or inhaled, Causes skin and

serious eye irritation

[1][2]

EPA Waste Code
D001 (Ignitability), Potential F-

code (e.g., F002)
[3][4][5][6][7]

Recommended PPE

Safety goggles/face shield,

chemical-resistant gloves,

flame-retardant lab coat

[2][8]

Disposal Method
Licensed Hazardous Waste

Management Facility
[7]

Disposal Workflow Diagram

Preparation Collection & Storage Disposal

Identify Waste
1-(2-Chloroethoxy)propane Wear Appropriate PPE Use Designated, Compatible

Waste Container
Properly Label Container

(Hazards, Waste Codes, Date)
Store in a Safe,
Designated Area Contact EHS for Pickup Transfer to Licensed

Waste Hauler

Click to download full resolution via product page

Caption: A streamlined workflow for the proper disposal of 1-(2-Chloroethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1582243/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-1-2-chloroethoxy-propane
https://www.benchchem.com/product/b1582243/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-1-2-chloroethoxy-propane
https://www.benchchem.com/product/b1582243?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. chemicalbook.com [chemicalbook.com]

3. epa.gov [epa.gov]

4. m.youtube.com [m.youtube.com]

5. actenviro.com [actenviro.com]

6. Waste Code [rcrainfo.epa.gov]

7. wku.edu [wku.edu]

8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

9. nottingham.ac.uk [nottingham.ac.uk]

10. safely store chemicals in laboratory? | Environmental Health & Safety [ehs.tamu.edu]

11. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

12. Peroxide Forming Solvents [sigmaaldrich.com]

13. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

14. 1-(2-Chloroethoxy)propane | 42149-74-6 [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 1-(2-
Chloroethoxy)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582243/docs#a-comprehensive-guide-to-the-
proper-disposal-of-1-2-chloroethoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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